Cas no 1160574-46-8 (1-Bromo-2-chloro-3,5,6-trifluorobenzene)

• Product Name: 1-Bromo-2-chloro-3,5,6-trifluorobenzene
• CAS No: 1160574-46-8
• MF: C₆HBrClF₃
• MW: 245.424350500107
• MDL: MFCD11846076
• CID: 4574283
• Update Time: 2025-11-01

1-Bromo-2-chloro-3,5,6-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-chloro-1,4,5-trifluorobenzene
• 1-Bromo-2-chloro-3,5,6-trifluorobenzene

• MDL： MFCD11846076
• Inchi： 1S/C6HBrClF3/c7-4-5(8)2(9)1-3(10)6(4)11/h1H
• InChI Key： MZLSCHCDTSLIOX-UHFFFAOYSA-N
• SMILES： C1(F)=CC(F)=C(F)C(Br)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-Bromo-2-chloro-3,5,6-trifluorobenzene

Research Brief on 1-Bromo-2-chloro-3,5,6-trifluorobenzene (CAS: 1160574-46-8) in Chemical and Biomedical Applications

1-Bromo-2-chloro-3,5,6-trifluorobenzene (CAS: 1160574-46-8) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical synthesis, agrochemical development, and materials science. This research brief aims to provide an updated overview of the latest studies and advancements related to this compound, focusing on its chemical properties, synthetic utility, and potential biomedical relevance.

Recent studies have highlighted the role of 1-Bromo-2-chloro-3,5,6-trifluorobenzene as a key intermediate in the synthesis of complex fluorinated organic molecules. Fluorinated compounds are increasingly important in drug discovery due to their enhanced metabolic stability, bioavailability, and binding affinity to biological targets. The unique substitution pattern of this compound—combining bromo, chloro, and fluoro groups—makes it a valuable building block for constructing diverse molecular architectures.

In the pharmaceutical sector, researchers have explored its use in the synthesis of fluorinated analogs of known drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of fluorinated kinase inhibitors, which showed improved selectivity and potency compared to their non-fluorinated counterparts. The compound's reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has been extensively investigated, enabling the efficient assembly of complex heterocyclic scaffolds.

From a methodological perspective, advancements in the synthesis and purification of 1-Bromo-2-chloro-3,5,6-trifluorobenzene have been reported. A recent Organic Process Research & Development article detailed an optimized large-scale synthesis route, achieving higher yields and reduced byproduct formation through careful control of reaction conditions. Additionally, novel analytical techniques, such as high-resolution mass spectrometry and NMR spectroscopy, have been employed to characterize its structural and electronic properties, providing deeper insights into its reactivity.

Beyond pharmaceuticals, this compound has found applications in materials science, particularly in the development of fluorinated polymers and liquid crystals. Its incorporation into polymer backbones has been shown to enhance thermal stability and chemical resistance, making it suitable for high-performance materials. Furthermore, its role in agrochemical research has been explored, with studies indicating its potential as a precursor for novel herbicides and pesticides with reduced environmental persistence.

In conclusion, 1-Bromo-2-chloro-3,5,6-trifluorobenzene (CAS: 1160574-46-8) represents a multifaceted compound with broad applicability in chemical and biomedical research. Ongoing studies continue to uncover its potential, particularly in the design of next-generation fluorinated therapeutics and advanced materials. Future research directions may focus on expanding its synthetic utility and exploring its biological activities in greater detail.